molecular formula C12H18N2O2 B3061354 1-(2,5-Dimethoxyphenyl)piperazine CAS No. 1019-06-3

1-(2,5-Dimethoxyphenyl)piperazine

Cat. No. B3061354
CAS RN: 1019-06-3
M. Wt: 222.28 g/mol
InChI Key: IZFHRJZAZNTUOI-UHFFFAOYSA-N
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Description

1-(2,5-Dimethoxyphenyl)piperazine is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,5-Dimethoxyphenyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-Dimethoxyphenyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1019-06-3

Product Name

1-(2,5-Dimethoxyphenyl)piperazine

Molecular Formula

C12H18N2O2

Molecular Weight

222.28 g/mol

IUPAC Name

1-(2,5-dimethoxyphenyl)piperazine

InChI

InChI=1S/C12H18N2O2/c1-15-10-3-4-12(16-2)11(9-10)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3

InChI Key

IZFHRJZAZNTUOI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)OC)N2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.98 g of piperazine, 1.0 g of 1-bromo-2,5-dimethoxybenzene, 800 mg of 9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene, 310 mg of palladium(II) acetate and 2.25 g of cesium carbonate are dissolved in 30 ml of 1,4-dioxane and stirred at 100° C. under an argon atmosphere for 24 hours. The reaction mixture is extracted with 50 ml of saturated sodium bicarbonate solution and 50 ml of saturated sodium chloride solution, and the combined aqueous phases are basified with 2N sodium hydroxide solution and extracted five times with 50 ml of dichloromethane each time. The combined organic phases are dried over MgSO4 and then the solvent is removed in vacuo. 500 mg of 1-(2,5-dimethoxyphenyl)piperazine are obtained as an amorphous solid.
Quantity
1.98 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
2.25 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
310 mg
Type
catalyst
Reaction Step One

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